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Compound of Interest

Compound Name: trans-3-Chloroacrylic acid

CAS No.: 26952-44-3

Cat. No.: B7767158 Get Quote

Executive Safety Summary
Immediate Hazard Profile: Corrosive (Category 1B), Toxic (Dermal), Respiratory Irritant. trans-
3-Chloroacrylic acid (CAS: 2345-61-1 / 1618-89-9) presents a dual-threat mechanism: it is a

strong organic acid capable of immediate tissue necrosis (chemical burns) and an

-unsaturated electrophile capable of alkylating biological macromolecules.

The Golden Rule: Treat this compound not just as an acid, but as a potent skin sensitizer and

lachrymator. Standard "lab coat and glasses" protocols are insufficient for handling stock

quantities.

Hazard Class GHS Code Critical Effect

Skin Corrosion H314
Severe burns; necrosis may be

delayed.

Acute Toxicity H311
Toxic in contact with skin

(Dermal absorption).

STOT-SE H335
Respiratory tract irritation

(mucosal damage).
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Before selecting PPE, you must understand the causality of the risk. The chlorine substituent

on the acrylic backbone increases the electrophilicity of the double bond, enhancing its

reactivity with nucleophiles (like skin proteins) compared to simple acrylic acid.

Engineering Controls (Primary Defense):

Solid Handling: Must be performed in a chemical fume hood or a powder containment

balance enclosure. Static electricity can disperse fine dusts of this acid, making inhalation a

high risk.

Solution Handling: Fume hood required. Sash height must be kept at the lowest working

position.

PPE Technical Specifications
Rationale: The selection below prioritizes permeation resistance over dexterity for stock

handling, acknowledging the compound's ability to penetrate standard nitrile rapidly in solution.

A. Hand Protection (The Critical Barrier)
Standard Nitrile gloves (4 mil) are NOT sufficient for prolonged contact or immersion.

Operation
Recommended Glove
System

Material Reasoning

Dry Solid Handling (Weighing) Double Nitrile (4 mil + 4 mil)

Dry solid does not permeate

nitrile rapidly. Double layer

protects against micro-tears

and pinholes.

Solution Preparation

(Dissolving)

Laminate (Silver Shield/4H)

under Nitrile

Chlorinated organic acids can

degrade nitrile. Laminate films

provide >480 min

breakthrough time. Outer nitrile

provides grip.

Spill Cleanup Butyl Rubber or Viton
High chemical resistance

required for bulk exposure.
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B. Eye & Face Protection[1][2][3][4][5][6]
Requirement: Chemical Splash Goggles (Indirect Vented or Non-Vented).

Contraindication: Safety glasses with side shields are forbidden during stock handling. The

dust is a lachrymator; any ingress around glasses will cause immediate blinding tearing and

potential corneal scarring.

Face Shield: Mandatory when pouring solutions >100 mL or heating reaction mixtures.

C. Respiratory Protection[2][4][7]
Primary: Fume hood (Face velocity 80–100 fpm).

Secondary (if hood unavailable): Full-face respirator with Organic Vapor/Acid Gas (OV/AG)

cartridges + P100 particulate filter.

Note: A half-mask is insufficient due to the risk of eye irritation from vapors.

D. Body Protection[7][8][9]
Standard: Cotton lab coat (buttoned to neck).

High Risk: Chemical-resistant apron (Tychem® or PVC) required when handling stock

solutions to prevent "soak-through" burns to the torso.

Visualization: PPE Decision Logic
The following diagram illustrates the decision-making process for PPE selection based on the

physical state of the reagent.
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Start: Handling trans-3-Chloroacrylic Acid

Determine Physical State

Solid / Powder Form

Weighing/Transfer

Solution / Liquid Form

Reaction/Workup

Risk: Dust Inhalation & Contact Risk: Permeation & Splash

PPE: Double Nitrile + Goggles
Engineering: Powder Hood

PPE: Laminate Liner + Nitrile Outer
+ Face Shield + Apron

Click to download full resolution via product page

Figure 1: PPE Selection Matrix based on physical state and associated risks.

Operational Protocols
Protocol A: Weighing & Transfer (Solid)

Preparation: Place a disposable balance draft shield or secondary containment tray inside

the fume hood.

PPE Check: Don double nitrile gloves and goggles.

Anti-Static Measure: Use an anti-static gun if available; chlorinated acrylics can be "fly-away"

powders.

Transfer: Use a glass or PTFE-coated spatula. Avoid metal spatulas if possible, as trace iron

can catalyze polymerization or degradation in subsequent steps.
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Clean-up: Immediately wipe the balance area with a saturated sodium bicarbonate paper

towel to neutralize invisible dust.

Protocol B: Reaction Setup (Solution)
Solvent Choice: When dissolving, add the solid to the solvent, not vice versa, to minimize

exothermic splashing.

Temperature Control:trans-3-Chloroacrylic acid has a melting point of ~65°C. If heating is

required, ensure a reflux condenser is active before heating begins to trap corrosive vapors.

Vessel Labeling: Label all flasks "CORROSIVE - ACID - TOXIC".

Emergency Response & Disposal
Emergency Response Workflow
If exposure occurs, speed is the only variable you control.

Exposure Incident Type of Exposure?

Skin Contact

Eye Contact

Inhalation

1. Remove Clothing
2. Flush 15+ mins

3. Apply Calcium Gluconate? (NO*)

1. Force Eyelids Open
2. Flush 15 mins

3. Do NOT neutralize

1. Move to Fresh Air
2. Oxygen if labored
3. Seek Medical Help

SEEK IMMEDIATE MEDICAL ATTENTION
Bring SDS

Click to download full resolution via product page

Figure 2: Immediate response workflow. *Note: Calcium Gluconate is for HF, not general

halogenated acids, but medical professionals often confuse the two. Clarify this is NOT HF.

Waste Disposal Plan
trans-3-Chloroacrylic acid is a Halogenated Organic Acid.[1][2][3] It requires specific

segregation to prevent incinerator damage and dangerous side reactions.
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Segregation: Do NOT mix with non-halogenated solvents (e.g., acetone, hexane) if your

facility separates them (halogenated waste disposal is significantly more expensive).

Incompatibility: Never mix with strong bases (NaOH, KOH) in a closed waste container. The

neutralization heat can cause an explosion.

Labeling:

Primary Constituent: trans-3-Chloroacrylic Acid.[1][2]

Hazard Checkboxes: Corrosive, Toxic.

Deactivation (Small Spills):

Cover with Sodium Bicarbonate (

) or a commercial acid neutralizer.

Wait for bubbling (

evolution) to cease.

Scoop solids into a container labeled "Hazardous Waste - Solid Debris (Halogenated)."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-trans-3-chloroacrylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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